molecular formula C10H12BrNO3 B8492131 2-Amino-3-(4-bromophenoxy)-propionic acid methyl ester

2-Amino-3-(4-bromophenoxy)-propionic acid methyl ester

Cat. No. B8492131
M. Wt: 274.11 g/mol
InChI Key: SLWRNDGFRIWLGR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Amino-3-(4-bromophenoxy)-propionic acid methyl ester is a useful research compound. Its molecular formula is C10H12BrNO3 and its molecular weight is 274.11 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C10H12BrNO3

Molecular Weight

274.11 g/mol

IUPAC Name

methyl 2-amino-3-(4-bromophenoxy)propanoate

InChI

InChI=1S/C10H12BrNO3/c1-14-10(13)9(12)6-15-8-4-2-7(11)3-5-8/h2-5,9H,6,12H2,1H3

InChI Key

SLWRNDGFRIWLGR-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C(COC1=CC=C(C=C1)Br)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

The compound obtained in step b above (22b) (2.21 g, 4.10 mmol) was stirred in TFA (8 mL) and CH2Cl2 (10 mL) at 0° C.→rt for 1 h, the solvent was removed under vacuum. MeOH (10 mL) was added and then NaHCO3 (344 mg, 4.10), the mixture was stirred at room temperature for 4 h and then concentrated. The residue was dissolved in CH2Cl2 and washed with brine, dried and concentrated to give crude title compound (1.07 g, 91%).
Name
compound
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
( 22b )
Quantity
2.21 g
Type
reactant
Reaction Step One
Name
Quantity
8 mL
Type
solvent
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step Two

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